Cas no 20577-27-9 (2-oxo-1H-pyridine-3-carbonitrile)

2-oxo-1H-pyridine-3-carbonitrile structure
20577-27-9 structure
Product Name:2-oxo-1H-pyridine-3-carbonitrile
CAS No:20577-27-9
MF:C6H4N2O
MW:120.10876083374
MDL:MFCD11046123
CID:51586
PubChem ID:577543
Update Time:2025-04-18

2-oxo-1H-pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1,2-Dihydro-2-oxopyridine-3-carbonitrile
    • 3-CYANO-2-HYDROXYPYRIDINE
    • 3-CYANO-2(1H)-PYRIDINONE
    • 2-HYDROXY-NICOTINONITRILE
    • 2-HYDROXY-3-PYRIDINECARBONITRILE
    • 2-Hydroxypyridine-3-carbonitrile
    • 1,2-Dihydropyridine-2-oxo-3-carbonitrile
    • 3-Cyano-1H-pyridin-2-one
    • 2-Hydroxypyridine-3-carbonitrile, 3-Cyano-2-hydroxypyridine
    • 3-Cyano-2-pyridone
    • 2-Hydroxy-3-cyanopyridine
    • 2-hydroxynicotinonitrile
    • 2-Oxo-2,3-dihydropyridine-3-carbonitrile
    • 3-Cyano-2(1H)-pyridinone,3-Cyano-2(1H)-pyridinone
    • 2-Hydroxy-3-cyanopyridin
    • 2-Hydroxy-nicotinonitril
    • 3-Cyano-2-pyridinol
    • 3-Cyanopyridin-2(1H)-one
    • 2-oxo-1,2-dihydropyridine-3-carbonitrile
    • 2-oxo-1H-pyridine-3-carbonitrile
    • 3-Pyridinecarbonitrile, 1,2-dihydro-2-oxo-
    • DYUMBFTYRJMAFK-UHFFFAOYSA-N
    • cyanopyridone
    • cyano-pyridone
    • PubChem6539
    • PubChem20421
    • 2-Hydroxynicotin onitrile
    • oxo-3-pyridinecarbonitrile
    • 2-Hy
    • SB10364
    • PB21004
    • BDBM50425962
    • 3-Cyano-2(1H)-pyridinone, AldrichCPR
    • 2-Hydroxynicotinonitrile #
    • 1,2-dihydro-2-oxonicotinonitrile
    • CHEBI:189264
    • MFCD07363805
    • AS-8431
    • 20577-27-9
    • AC-9404
    • 2-Oxo-1,2-dihydro-pyridine-3-carbonitrile
    • Ethylchrysanthemumate
    • SY003014
    • 5657-63-6
    • W-201794
    • ZB1365
    • AKOS004910826
    • 95907-03-2
    • AKOS000164099
    • 2-oxo-1,2-dihydro-3-pyridinecarbonitrile
    • Z316174630
    • MFCD00661865
    • J-509683
    • PS-4156
    • AQ-917/41144544
    • CL0099
    • CHEMBL2314370
    • CS-W002655
    • A4473
    • FT-0691713
    • EN300-36887
    • DTXSID20942771
    • FT-0651807
    • F8889-4542
    • SCHEMBL490790
    • AC-23035
    • A849972
    • AM20050933
    • 1,2-Dihydro-2-oxo-pyridine-3-carbonitrile
    • FT-0650437
    • DB-080364
    • 3-PYRIDINECARBONITRILE, 2-HYDROXY-
    • ALBB-020186
    • BBL102924
    • STL556733
    • MDL: MFCD11046123
    • Inchi: 1S/C6H4N2O/c7-4-5-2-1-3-8-6(5)9/h1-3H,(H,8,9)
    • InChI Key: DYUMBFTYRJMAFK-UHFFFAOYSA-N
    • SMILES: O=C1C(C#N)=CC=CN1

Computed Properties

  • Exact Mass: 120.03200
  • Monoisotopic Mass: 120.032363
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 52.9

Experimental Properties

  • Color/Form: Dark yellow solid
  • Density: 1.27
  • Melting Point: 90-94
  • Boiling Point: 352.3 °C at 760 mmHg
  • Flash Point: 166.9℃
  • Solubility: Soluble in dimethyl sulfoxide.
  • PSA: 56.65000
  • LogP: 0.24658

2-oxo-1H-pyridine-3-carbonitrile Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302-H317-H319
  • Warning Statement: P280-P305 + P351 + P338
  • WGK Germany:3
  • Hazard Category Code: 22-41
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xi
  • Storage Condition:Keep cold
  • Risk Phrases:R36/37/38
  • HazardClass:6.1

2-oxo-1H-pyridine-3-carbonitrile Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-oxo-1H-pyridine-3-carbonitrile Pricemore >>

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2-oxo-1H-pyridine-3-carbonitrile Production Method

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